6-Trimethylsilanylethynyl-naphthalene-1-carboxylic acid methyl ester

• Molecular Formula: C17H18O2Si
• Molecular Weight: 282.41 g/mol
• IUPAC Name: methyl 6-(2-trimethylsilylethynyl)naphthalene-1-carboxylate
• InChI: InChI=1S/C17H18O2Si/c1-19-17(18)16-7-5-6-14-12-13(8-9-15(14)16)10-11-20(2,3)4/h5-9,12H,1-4H3
• InChI Key: NKQGNMHDTOSEAW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC2=C1C=CC(=C2)C#C[Si](C)(C)C

Description

6-Trimethylsilanylethynyl-naphthalene-1-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C17H18O2Si and its molecular weight is 282.41 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 15.6 ml (113 mMol) ethynyl-trimethylsilane (Fluka; Buchs/Switzerland) and 15.7 ml (113 mMol) Et3N in 250 ml degassed DMF is added to 34 g (102 mMol) 6-trifluoromethanesulfonyloxy-naphthalene-1-carboxylic acid methyl ester, 1.0 g (5.2 mMol) CuI and 5.0 g (7.1 mMol) Pd(PPh3)2Cl2 in 250 ml of degassed DMF. After 15 h at rt, the mixture is concentrated partially in vacuo at 40° C. and the residue re-dissolved in sat. NaHCO3 solution and EtOAc. The aq. phase is separated off and extracted twice with EtOAc. The organic layer is washed twice with sat. NaHCO3 solution, water/sat. NaHCO3 solution 1:1 and brine, dried (Na2SO4) and concentrated. Column chromatography (SiO2; hexane/EtOAc 199:1) gives the title compound as an oil: MS: [M+1]+=283; TLC(hexane/EtOAc 19:1): Rf=0.22.